Ammonium 4-nitrobenzoate dihydrate
Overview
Description
Ammonium 4-nitrobenzoate dihydrate is a corrosion inhibitor that prevents the corrosion of metal parts and other materials . It is used in the production of plastics, coatings, adhesives, and lubricants .
Synthesis Analysis
The synthesis of similar compounds like ethylethanolammonium 4-nitrobenzoate has been reported . The process involves proton transfer and hydrogen bonding in the organic salt, which were elucidated and confirmed by infrared spectroscopy and single-crystal X-ray diffraction . Another method for the preparation of ethyl 4-nitrobenzoate involves esterification (Fischer esterification) of 4-nitrobenzoic acid with ethanol .Molecular Structure Analysis
The molecular formula of Ammonium 4-nitrobenzoate dihydrate is C7H12N2O6 .Physical And Chemical Properties Analysis
Ammonium 4-nitrobenzoate dihydrate has a molecular weight of 220.18, a boiling point of 411.3°C at 760 mmHg, and a flash point of 202.6°C .Scientific Research Applications
Corrosion Inhibition
Ammonium 4-nitrobenzoate dihydrate is known to be a corrosion inhibitor . It prevents the corrosion of metal parts and other materials , which is crucial in maintaining the longevity and functionality of these components.
Production of Plastics
This compound plays a significant role in the production of plastics . It can be used in various stages of plastic production, contributing to the quality and characteristics of the final product .
Coatings
Ammonium 4-nitrobenzoate dihydrate is used in the production of coatings . These coatings can be applied to a variety of surfaces for protection, aesthetics, or specific functional properties .
Adhesives
The compound is also used in the production of adhesives . Its properties can enhance the performance of adhesives in various applications .
Lubricants
Ammonium 4-nitrobenzoate dihydrate is used in the formulation of lubricants . These lubricants can be used in a wide range of applications, from industrial machinery to personal care products .
Research and Development
This compound is used in research and development . It can be used as a reference standard in pharmaceutical testing, providing accurate results .
Mechanism of Action
Target of Action
Ammonium 4-nitrobenzoate dihydrate primarily targets metal parts and other materials . It acts as a corrosion inhibitor , preventing the corrosion of these materials .
Mode of Action
The compound interacts with its targets by forming a protective layer on the surface of the materials. This layer prevents the corrosive substances from reaching the material, thereby inhibiting corrosion .
Biochemical Pathways
It’s known that the compound plays a role in the production ofplastics, coatings, adhesives, and lubricants .
Pharmacokinetics
Given its use as a corrosion inhibitor and its role in the production of various materials, it’s likely that its bioavailability is influenced by factors such as concentration, temperature, and ph .
Result of Action
The primary result of the action of Ammonium 4-nitrobenzoate dihydrate is the prevention of corrosion of metal parts and other materials . This extends the lifespan of these materials and maintains their structural integrity.
Action Environment
The action, efficacy, and stability of Ammonium 4-nitrobenzoate dihydrate can be influenced by various environmental factors. These include temperature, humidity, and the presence of other chemicals. For instance, its solubility might be affected by temperature and the presence of other solvents . Its efficacy as a corrosion inhibitor might be influenced by the humidity and the corrosiveness of the environment .
properties
IUPAC Name |
azane;4-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5NO4.H3N/c9-7(10)5-1-3-6(4-2-5)8(11)12;/h1-4H,(H,9,10);1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZIWMKUVMWKKLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)[N+](=O)[O-].N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
19416-70-7 |
Source
|
| Record name | Benzoic acid, 4-nitro-, ammonium salt (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=19416-70-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 4-nitro-, ammonium salt (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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